N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{2,4-dioxo-3-[2-(thiophen-2-yl)ethyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[2,4-dioxo-3-(2-thiophen-2-ylethyl)-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C22H21N3O5S2/c26-19(23-11-14-3-4-17-18(10-14)30-13-29-17)12-25-16-6-9-32-20(16)21(27)24(22(25)28)7-5-15-2-1-8-31-15/h1-4,6,8-10,16,20H,5,7,11-13H2,(H,23,26)
• InChI Key: FYFLASUYFQYRCH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CN3C4C=CSC4C(=O)N(C3=O)CCC5=CC=CS5
• Molecular Formula: C22H21N3O5S2
• Molecular Weight: 471.6 g/mol

Description

The compound appears to contain several functional groups and structural motifs that are common in medicinal chemistry. These include a 1,3-benzodioxol-5-yl group, a thiophene ring, and a thieno[3,2-d]pyrimidin-1-yl group. Compounds containing these groups often exhibit a broad spectrum of biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The benzodioxol, thiophene, and pyrimidine rings would all contribute to the overall shape and electronic properties of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of chemical reactions. These might include reactions related to their acetamide groups, interactions with different reagents, and the potential for undergoing oxidation or reduction.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, optimization of its structure for increased activity or reduced toxicity, and investigation of its mechanism of action.